BENGHE Foundational & Exploratory

Check Availability & Pricing

Topiroxostat-d4 supplier and certificate of
analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Topiroxostat-d4

Cat. No.: B12405388

Topiroxostat-d4: A Technical Guide for
Researchers

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals working with Topiroxostat-d4. It provides detailed
information on suppliers, product specifications, and its critical role as an internal standard in
bioanalytical methods.

Topiroxostat-d4: An Overview

Topiroxostat-d4 is the deuterium-labeled analog of Topiroxostat, a potent and selective non-
purine xanthine oxidase inhibitor.[1][2][3] Due to its stable isotope label, Topiroxostat-d4 is an
ideal internal standard for quantitative bioanalytical assays, particularly those employing liquid
chromatography-tandem mass spectrometry (LC-MS/MS).[4][5] Its use significantly improves
the accuracy and precision of determining Topiroxostat concentrations in biological matrices.[4]

Suppliers and Product Specifications

Several specialized chemical suppliers offer Topiroxostat-d4 for research purposes. While a
comprehensive Certificate of Analysis is typically provided upon purchase, the following table
summarizes publicly available data from various suppliers to facilitate comparison.
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Molecular ...
. CAS Molecular . . Additional
Supplier Weight ( Purity .
Number Formula Information
g/mol )
577778-58-6 97.41% by Storage: 2-
Clearsynth C13H4D4Ne 252.27
(Unlabeled) HPLC 8°C.[6]
Synonym:
MedChemEx  2732868-49- - - N
Not Specified  Not Specified  Not Specified  FYX-051-d4.
press 2
[7]
Used as an
internal
standard in
Veeprho Not Specified  Not Specified  252.27 Not Specified  analytical and
pharmacokin
etic research.
[4]
Accompanied
Simson N » by a
Not Specified  CizHaDaNe 252.27 Not Specified -~
Pharma Certificate of
Analysis.[8]
2732868-49- .
Immunomart 5 C13H4DaNe 252.27 Not Specified
Pharmaceutic
LGC N N N » al analytical
Not Specified  Not Specified  Not Specified  Not Specified )
Standards testing

standard.[9]

Note: The CAS number for the unlabeled Topiroxostat is 577778-58-6.[6][10] The CAS number

2732868-49-2 has been assigned to Topiroxostat-d4.[7][11]

Certificate of Analysis

A Certificate of Analysis (CoA) is a critical document that accompanies the purchase of

Topiroxostat-d4, providing detailed information about the quality and purity of a specific batch.
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While a publicly available CoA for Topiroxostat-d4 was not found during the literature search,
a typical CoA for a deuterated internal standard would include the following information:

e Product Information: Product name, catalog number, batch number, and chemical structure.
e Physical Properties: Appearance, molecular formula, and molecular weight.
e Analytical Data:

o Purity: Determined by techniques such as High-Performance Liquid Chromatography
(HPLC) and reported as a percentage.[6]

o lIsotopic Enrichment: The percentage of deuterated molecules, often determined by mass
spectrometry.

o Identity Confirmation: Data from techniques like tH-NMR and Mass Spectrometry to
confirm the chemical structure.

o Residual Solvents: Analysis of any remaining solvents from the synthesis process.
o Storage Conditions: Recommended temperature for long-term storage.[6]

» Date of Analysis and Expiration Date.

Mechanism of Action: Xanthine Oxidase Inhibition

Topiroxostat exerts its therapeutic effect by inhibiting xanthine oxidase, a key enzyme in the
purine metabolism pathway responsible for the conversion of hypoxanthine to xanthine and
then to uric acid.[1][3][12] By blocking this enzyme, Topiroxostat reduces the production of uric
acid, thereby lowering its levels in the blood and urine.[1] This mechanism is crucial for the
treatment of hyperuricemia and gout.[1][3]
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Caption: Mechanism of Topiroxostat as a xanthine oxidase inhibitor.

Experimental Protocols: Quantification of
Topiroxostat using Topiroxostat-d4

The following is a representative experimental protocol for the quantitative determination of
Topiroxostat in human plasma using Topiroxostat-d4 as an internal standard (IS) by LC-
MS/MS. This protocol is based on a published method.[13][14]

5.1. Materials and Reagents

Topiroxostat reference standard

Topiroxostat-d4 internal standard

Acetonitrile (HPLC grade)

Formic acid

Ammonium acetate
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o Ultrapure water

¢ Human plasma

5.2. Sample Preparation

e Spiking: To 100 pL of human plasma, add the Topiroxostat-d4 internal standard solution.
o Protein Precipitation: Add acetonitrile to the plasma sample to precipitate proteins.

» Vortex and Centrifuge: Vortex the mixture thoroughly and then centrifuge to pellet the
precipitated proteins.

 Dilution: Collect the supernatant and dilute it with water before injection into the LC-MS/MS
system.

5.3. LC-MS/MS Conditions
o Chromatographic Column: A C18 reversed-phase column is typically used for separation.[13]

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
acetate with formic acid) and an organic solvent (e.g., acetonitrile).[13]

o Flow Rate: A suitable flow rate for the column dimensions, for example, 0.45 mL/min.[13]

e Mass Spectrometry: Operated in positive ionization mode with multiple reaction monitoring
(MRM).

o MRM Transition for Topiroxostat: m/z 249.2 - 221.1[13][14]
o MRM Transition for Topiroxostat-d4: m/z 253.2 - 225.1[13][14]
5.4. Data Analysis

The concentration of Topiroxostat in the plasma samples is determined by calculating the peak
area ratio of the analyte to the internal standard and comparing it to a calibration curve
prepared with known concentrations of Topiroxostat.
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Experimental Workflow for Topiroxostat Quantification
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Caption: Bioanalytical workflow for Topiroxostat using Topiroxostat-d4.
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This technical guide provides a foundational understanding of Topiroxostat-d4 for research
applications. For specific experimental details and safety information, it is imperative to consult
the Certificate of Analysis and Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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